Cas no 2138201-28-0 (1-(1-chlorocyclopropyl)-3-(1-methyl-1H-imidazol-4-yl)propane-1,3-dione)

1-(1-Chlorocyclopropyl)-3-(1-methyl-1H-imidazol-4-yl)propane-1,3-dione is a specialized organic compound featuring a chlorocyclopropyl group and a methylimidazole moiety linked via a β-diketone scaffold. This structure imparts unique reactivity, making it a valuable intermediate in synthetic chemistry, particularly for heterocyclic and pharmaceutical applications. The presence of the chlorocyclopropyl group enhances electrophilic character, facilitating nucleophilic substitution reactions, while the β-diketone framework offers chelating properties for metal coordination. The methylimidazole component contributes to potential biological activity, suggesting utility in medicinal chemistry research. Its well-defined molecular architecture allows for precise modifications, supporting the development of novel compounds with tailored properties. Suitable for controlled reactions under anhydrous conditions, it is typically handled with standard safety precautions for halogenated and heteroaromatic compounds.
1-(1-chlorocyclopropyl)-3-(1-methyl-1H-imidazol-4-yl)propane-1,3-dione structure
2138201-28-0 structure
Product Name:1-(1-chlorocyclopropyl)-3-(1-methyl-1H-imidazol-4-yl)propane-1,3-dione
CAS No:2138201-28-0
MF:C10H11ClN2O2
MW:226.659541368484
CID:5991437
PubChem ID:165794005
Update Time:2025-08-02

1-(1-chlorocyclopropyl)-3-(1-methyl-1H-imidazol-4-yl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(1-chlorocyclopropyl)-3-(1-methyl-1H-imidazol-4-yl)propane-1,3-dione
    • 2138201-28-0
    • EN300-1127780
    • Inchi: 1S/C10H11ClN2O2/c1-13-5-7(12-6-13)8(14)4-9(15)10(11)2-3-10/h5-6H,2-4H2,1H3
    • InChI Key: SMAMYKHUTDNABD-UHFFFAOYSA-N
    • SMILES: ClC1(C(CC(C2=CN(C)C=N2)=O)=O)CC1

Computed Properties

  • Exact Mass: 226.0509053g/mol
  • Monoisotopic Mass: 226.0509053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 52Ų

1-(1-chlorocyclopropyl)-3-(1-methyl-1H-imidazol-4-yl)propane-1,3-dione Pricemore >>

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Additional information on 1-(1-chlorocyclopropyl)-3-(1-methyl-1H-imidazol-4-yl)propane-1,3-dione

Introduction to 1-(1-chlorocyclopropyl)-3-(1-methyl-1H-imidazol-4-yl)propane-1,3-dione (CAS No. 2138201-28-0)

The compound 1-(1-chlorocyclopropyl)-3-(1-methyl-1H-imidazol-4-yl)propane-1,3-dione, identified by the CAS registry number CAS No. 2138201-28-0, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure, which incorporates a chlorocyclopropyl group and a methylimidazole moiety, contributes to its distinctive reactivity and selectivity in chemical reactions.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in drug discovery, particularly for their ability to modulate enzyme activity and target specific biological pathways. The chlorocyclopropyl group in this compound is known to enhance lipophilicity and improve bioavailability, making it a valuable component in the design of bioactive molecules. Additionally, the methylimidazole moiety adds versatility to the compound's reactivity, enabling it to participate in a wide range of chemical transformations.

The synthesis of CAS No. 2138201-28-0 involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have optimized reaction conditions to achieve high yields and selectivity, ensuring that the compound can be produced efficiently on an industrial scale. The use of advanced catalytic systems has further enhanced the sustainability of its production process, aligning with current trends toward greener chemistry.

In terms of applications, propane diones like this compound are widely used as intermediates in the synthesis of complex molecules. Their ability to undergo various functional group transformations makes them indispensable in the development of new drugs and agrochemicals. For instance, recent research has demonstrated the potential of this compound as a precursor for novel kinase inhibitors, which hold promise for treating various diseases, including cancer and inflammatory disorders.

The structural integrity of CAS No. 2138201-28-0 is further supported by its stability under physiological conditions, making it an ideal candidate for biological assays. Its ability to resist degradation while maintaining its functional groups ensures that it can be effectively utilized in both in vitro and in vivo studies.

Moreover, the compound's unique electronic properties have led to its exploration in materials science applications. Its use as a building block for advanced polymers and materials with tailored electronic properties is an emerging area of research that could revolutionize industries such as electronics and energy storage.

In conclusion, 1-(1-chlorocyclopropyl)-3-(1-methyl-1H-imidazol-4-yl)propane-1,3-dione (CAS No. 2138201-28-) stands out as a versatile and valuable molecule with diverse applications across multiple disciplines. Its continued exploration will undoubtedly contribute to groundbreaking advancements in science and technology.

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